Cas no 2648966-42-9 (N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride)

• Product Name: N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride
• CAS No: 2648966-42-9
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• MDL: MFCD34168217
• CID: 5642763
• PubChem ID: 155973638
• Update Time: 2025-07-21

N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5023958822
• N-methyl-N-[1-(methylamino)propan-2-yl]acetamide hydrochloride
• EN300-28250416
• 2648966-42-9
• N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride

• MDL： MFCD34168217
• Inchi： 1S/C7H16N2O.ClH/c1-6(5-8-3)9(4)7(2)10;/h6,8H,5H2,1-4H3;1H
• InChI Key： YRTJGAOWFGPASB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)N(C)C(C)CNC

Computed Properties

• Exact Mass: 180.1029409g/mol
• Monoisotopic Mass: 180.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride

N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride (CAS No. 2648966-42-9): A Comprehensive Overview

N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride (CAS No. 2648966-42-9) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of acetamide with a unique structural configuration that imparts specific chemical and biological properties.

The chemical structure of N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride consists of an acetamide backbone with a substituted methyl group and a methylamino side chain. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmaceutical applications. The compound's molecular formula is C₇H₁₇ClNO₂, and its molecular weight is approximately 170.67 g/mol.

In the realm of medicinal chemistry, N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride has been studied for its potential as a lead compound in the development of novel therapeutic agents. Recent research has focused on its interactions with specific receptors and enzymes, which could have implications for the treatment of various diseases. For instance, studies have shown that this compound can modulate the activity of certain neurotransmitter systems, making it a promising candidate for the development of drugs targeting neurological disorders.

The biological activity of N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride has been explored through both in vitro and in vivo experiments. In vitro studies have demonstrated its ability to interact with specific receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood and cognitive function. These findings suggest that the compound may have potential applications in the treatment of conditions such as depression and anxiety disorders.

In addition to its potential therapeutic applications, N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride has also been investigated for its use as a research tool in biochemical and pharmacological studies. Its unique chemical properties make it an ideal candidate for probing the mechanisms of action of various biological processes. For example, researchers have used this compound to study the binding kinetics of neurotransmitter receptors and to investigate the effects of receptor modulation on cellular signaling pathways.

The synthesis of N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride involves several steps, including the formation of the acetamide backbone and the subsequent substitution with the methylamino side chain. The final step involves the conversion to the hydrochloride salt form to enhance solubility and stability. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production for both research and commercial purposes.

In terms of safety and handling, N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride is generally considered safe when proper precautions are taken. However, as with any chemical compound, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

The future prospects for N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of new drugs and therapies.

In conclusion, N-methyl-N-1-(methylamino)propan-2-ylacetamide hydrochloride (CAS No. 2648966-42-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for both research and therapeutic applications. As research in this field continues to advance, it is expected that this compound will contribute significantly to the development of new treatments for various diseases.